Cas no 140703-19-1 (1H-Imidazolium,4,5-dihydro-1,5,5-trimethyl-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Imidazolium,4,5-dihydro-1,5,5-trimethyl-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 140703-19-1
• MF: C₁₃H₁₉N₂O₂S
• MW: 267.367161989212
• CID: 187343
• PubChem ID: 3035712
• Update Time: 2025-04-19

1H-Imidazolium,4,5-dihydro-1,5,5-trimethyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,4,5-dihydro-1,5,5-trimethyl-3-[(4-methylphenyl)sulfonyl]-
• 1-(4-Tosyl)-3,4,4-trimethylimidazolidine
• 1-(p-Tosyl)-3,4,4-trimethylimidazolidine
• 1H-Imidazolium, 4,5-dihydro-3,4,4-trimethyl-1-((4-methylphenyl)sulfonyl)-
• 1-TTI
• 3,4,4-trimethyl-1-[(4-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazol-3-ium
• DTXSID30930907
• 3,4,4-Trimethyl-1-(4-methylbenzene-1-sulfonyl)-4,5-dihydro-1H-imidazol-3-ium
• 1,5,5-trimethyl-3-(4-methylphenyl)sulfonyl-4H-imidazol-1-ium
• 1-(4-tosyl)-3,4,4-trimethyl-imidazolidine
• 140703-19-1
• SCHEMBL8085349

• Inchi： 1S/C13H19N2O2S/c1-11-5-7-12(8-6-11)18(16,17)15-9-13(2,3)14(4)10-15/h5-8,10H,9H2,1-4H3/q+1
• InChI Key： PSMDXWOUDYBQGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=[N+](C)C(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 267.117
• Monoisotopic Mass: 267.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C